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Compound of Interest

Compound Name: 2-Ethylbenzonitrile

Cat. No.: B1295046 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of 2-
ethylbenzonitrile, an aromatic compound with applications in organic synthesis, particularly in

the development of pharmaceuticals and agrochemicals.[1] Its utility as a building block in the

creation of more complex molecules makes a thorough understanding of its physical and

chemical characteristics essential for researchers and developers.[1]

Core Physicochemical Data
The fundamental physicochemical properties of 2-ethylbenzonitrile are summarized in the

tables below, providing a clear reference for laboratory and development work.

Table 1: Identification and Structural Information
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Parameter Value Source

IUPAC Name 2-ethylbenzonitrile [2]

Synonyms o-Ethylbenzonitrile [1]

CAS Number 34136-59-9 [3]

Molecular Formula C₉H₉N [3]

Molecular Weight 131.17 g/mol [2]

Canonical SMILES CCC1=CC=CC=C1C#N [2]

InChI Key
UZDXATQPJOOHQJ-

UHFFFAOYSA-N
[2]

Table 2: Physical and Chemical Properties
Property Value Conditions Source

Boiling Point 94-95 °C 12 mmHg [4][5]

Density 0.974 g/mL 25 °C [4][5]

Refractive Index n20/D 1.523 20 °C [4][5]

Melting Point 51.75 °C (estimate) [5]

Flash Point 190 °F [5]

Solubility

Good solubility in

organic solvents.

Limited solubility in

water.

[1][6]

Table 3: Spectral Data
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Spectrum Type Availability Source

¹³C NMR Available [2]

¹H NMR Available [7]

Mass Spectrometry (GC-MS) Available [2][8]

Infrared (IR) Spectroscopy Available [2][8]

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of 2-
ethylbenzonitrile are outlined below. These protocols are based on standard laboratory

practices for organic compounds.

Determination of Boiling Point (Micro-Reflux Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[9] The Thiele tube method is a common and efficient way to determine the boiling

point of a small sample of liquid.[10]

Apparatus:

Thiele tube

Thermometer (0-250 °C range)

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (Bunsen burner or heating mantle)

Mineral oil or silicone oil

Stand and clamps

Procedure:
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Fill the Thiele tube with mineral oil to a level just above the side-arm.[10]

Add a few drops of 2-ethylbenzonitrile into the small test tube.

Place the capillary tube, with the sealed end facing up, into the test tube containing the

sample.[11]

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is

level with the thermometer bulb.[10]

Immerse the thermometer and the attached test tube into the oil in the Thiele tube.[11]

Gently heat the side arm of the Thiele tube.[11]

Observe the capillary tube. A slow, steady stream of bubbles will emerge from the open end

of the capillary tube as the liquid approaches its boiling point.[10]

When a continuous stream of bubbles is observed, remove the heat source.[11]

The boiling point is the temperature at which the bubbling stops and the liquid just begins to

enter the capillary tube.[11] Record this temperature.

Determination of Density (Volumetric Method)
Density is a fundamental physical property that can be determined by measuring the mass of a

known volume of the substance.[12]

Apparatus:

Analytical balance (accurate to ±0.001 g)

Graduated cylinder or pycnometer (for higher accuracy)

Thermometer

Procedure:

Carefully weigh a clean, dry graduated cylinder or pycnometer and record its mass.[13]
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Add a known volume (e.g., 5 or 10 mL) of 2-ethylbenzonitrile to the graduated cylinder or

pycnometer.[14]

Record the exact volume.

Weigh the graduated cylinder or pycnometer containing the 2-ethylbenzonitrile and record

the total mass.[13]

Measure and record the temperature of the liquid.[13]

Calculate the mass of the 2-ethylbenzonitrile by subtracting the mass of the empty

container from the total mass.

Calculate the density using the formula: Density = Mass / Volume.

Determination of Solubility (Qualitative Method)
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

[15] This protocol provides a qualitative assessment of solubility in various solvents.

Apparatus:

Small test tubes

Vortex mixer or shaker

Droppers or pipettes

Procedure:

Place a small amount (e.g., 0.1 mL) of 2-ethylbenzonitrile into a series of clean, dry test

tubes.

To each test tube, add a small volume (e.g., 1 mL) of a different solvent (e.g., water, ethanol,

diethyl ether, acetone, dimethyl sulfoxide).[16]

Vigorously shake or vortex each test tube for 1-2 minutes.[17]
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Observe each tube to see if the 2-ethylbenzonitrile has completely dissolved. A clear

solution with no visible droplets or layers indicates solubility.[17]

If the compound does not dissolve at room temperature, gentle warming in a water bath can

be applied to assess temperature effects on solubility.[17]

Record the observations as soluble, partially soluble, or insoluble for each solvent.

Visualizations
Workflow for Physicochemical Property Determination
The following diagram illustrates the logical workflow for the experimental determination of the

key physicochemical properties of 2-ethylbenzonitrile.
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Workflow for Physicochemical Property Determination of 2-Ethylbenzonitrile

Sample Preparation

Property Determination

Experimental Methods

Data Analysis & Reporting

Obtain Pure Sample

Boiling Point Density Solubility Spectral Analysis

Thiele Tube Volumetric Qualitative NMR, IR, MS

Compile Data

Technical Report

Click to download full resolution via product page

Caption: A flowchart illustrating the process of determining the physicochemical properties of 2-
ethylbenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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